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Compound of Interest

Compound Name: Methanesulfinyl-acetonitrile

Cat. No.: B1278698

This guide provides comprehensive safety and handling information for
(Methylsulfonyl)acetonitrile, tailored for researchers, scientists, and drug development
professionals. The following sections detail the chemical's hazards, exposure controls, and
emergency procedures to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties

(Methylsulfonyl)acetonitrile, also known as Mesylacetonitrile, is a nitrile and sulfone-containing
organic compound.[1] Its key identification and physical properties are summarized below.
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Property Value Reference
CAS Number 2274-42-2 [1112]
Molecular Formula C3HsNO:2S [3114]
Molecular Weight 119.14 g/mol [11[3]
Appearance Colorless liquid or solid [5]

Melting Point 81-84 °C [1]

Boiling Point 195-200 °C [5]

Slightly soluble in water.
Solubility Soluble in ether and most [5]

organic solvents.

Flash Point Not applicable [1]

Hazard Identification and Classification

(Methylsulfonyl)acetonitrile is classified as a hazardous substance. There are some
discrepancies across supplier safety data sheets regarding the severity of its hazards. The
GHS classification is summarized in the table below, noting the variations.
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Hazard . . Hazard
. GHS Category  Signal Word Pictogram
Classification Statement
GHSO06 (Skull o
H301: Toxic if
and Crossbones)
Acute Oral Danger / swallowed or
o Category 3or 4 ) or GHSO07 )
Toxicity Warning ) H302: Harmful if
(Exclamation
swallowed
Mark)
GHSO06 (Skull H311: Toxic in
and Crossbones)  contact with skin
Acute Dermal Danger /
. Category 3 or 4 ] or GHSO07 or H312: Harmful
Toxicity Warning ) ) )
(Exclamation in contact with
Mark) skin
GHSO06 (Skull o
H331: Toxic if
) and Crossbones)
Acute Inhalation Danger / inhaled or H332:
o Category 3 or 4 ) or GHSO07 ]
Toxicity Warning ] Harmful if
(Exclamation )
inhaled
Mark)
Skin GHSO07
) o ] H315: Causes
Corrosion/Irritatio ~ Category 2 Danger (Exclamation o
skin irritation
n Mark)
) GHSO07 H319: Causes
Serious Eye ] .
o Category 2 Danger (Exclamation serious eye
Damage/Irritation S
Mark) irritation
Specific target Category 3 GHSO07 H335: May
organ toxicity (Respiratory Danger (Exclamation cause respiratory

(single exposure)

system)

Mark)

irritation

Note: Some sources indicate a "Warning" signal word with H302+H312+H332 statements,

while others use "Danger" and include skin and eye irritation hazards.[1][2][6] Users should

consult the specific safety data sheet provided with their product.

Precautionary Statements:
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A comprehensive list of precautionary statements includes:
e Prevention: P261, P264, P270, P271, P280[3][6]

« Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P321, P330,
P332+P313, P337+P313, P362+P364[1][7][8]

o Storage: P403+P233, P405[7][8]
o Disposal: P501[6][7]

Experimental Protocols for Safe Handling

The following protocols are synthesized from safety data sheets and general laboratory safety
practices for handling hazardous chemicals.

3.1. Engineering Controls
o Work with (Methylsulfonyl)acetonitrile should be conducted in a well-ventilated area.[6]
o A chemical fume hood is required for all procedures that may generate dust or aerosols.[2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

3.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (Methylsulfonyl)acetonitrile:
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Protection Type

Recommended Equipment

Eye and Face Protection

Chemical safety goggles or a full-face shield.[2]

[9]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile or butyl

rubber) and a lab coat or protective apron.[2][9]

Respiratory Protection

In poorly ventilated areas or when there is a risk
of dust or aerosol generation, a NIOSH/MSHA-
approved respirator (e.g., N95 dust mask)
should be used.[1][2][9]

Foot Protection

Closed-toe shoes are mandatory in the

laboratory environment.[9]

3.3. Handling and Storage

e Avoid contact with skin, eyes, and clothing.[2][7]

e Avoid breathing dust or vapors.[2][6]

e Wash hands thoroughly after handling.[2]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]

« Store locked up.[2][7]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[2][10]

3.4. Disposal

» Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][6]

» All waste containing (Methylsulfonyl)acetonitrile must be treated as hazardous waste.[9]
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Emergency Procedures

4.1. First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][6]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and

water. Seek medical attention.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[2][6]

4.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides, sulfur oxides, and hydrogen cyanide.[2][11]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6][12]

4 3. Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid dust formation and breathing vapors. Wear appropriate PPE.[2][6]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[6]

e Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for
disposal. Avoid dust formation.[2] For liquid spills, absorb with an inert material (e.g., sand,
earth) and place in a sealed container for disposal.[13]

Visualized Safety Workflow

The following diagram illustrates a logical workflow for the risk assessment and control process
when handling (Methylsulfonyl)acetonitrile.
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Caption: Risk assessment and control workflow for (Methylsulfonyl)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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